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Compound of Interest

Compound Name: Pitstop 2

Cat. No.: B12511189 Get Quote

Pitstop 2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility issues associated with Pitstop 2
and detailed protocols to overcome them.

Frequently Asked Questions (FAQs)
Q1: What is Pitstop 2 and what is its primary mechanism of action?

Pitstop 2 is a cell-permeable inhibitor of clathrin-mediated endocytosis (CME).[1][2] It functions

by targeting the N-terminal domain of clathrin, thereby preventing its interaction with adaptor

proteins like amphiphysin.[3][4] This disruption inhibits the formation of clathrin-coated vesicles,

which are essential for the internalization of various molecules into the cell.[4] While it is a

potent inhibitor of CME, it's important to note that some studies have shown that Pitstop 2 can

also inhibit clathrin-independent endocytosis (CIE) and may have other off-target effects.[3][5]

[6][7]

Q2: I'm having trouble dissolving Pitstop 2. Why is it so difficult to get into solution?

Pitstop 2 is known to have poor solubility in aqueous solutions and is insoluble in water and

ethanol.[3] Its hydrophobic nature makes it challenging to dissolve in physiological buffers

commonly used in cell culture and other biological assays.
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Q3: What is the recommended solvent for dissolving Pitstop 2?

The recommended solvent for dissolving Pitstop 2 is high-purity, anhydrous dimethyl sulfoxide

(DMSO).[3][8][9] It is crucial to use fresh, moisture-free DMSO, as the presence of water can

significantly reduce the solubility of Pitstop 2.[3]

Q4: What should I do if my Pitstop 2 precipitates out of solution after dilution in my aqueous

experimental buffer?

Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common issue

with poorly soluble compounds like Pitstop 2. This can be due to the final concentration of the

compound exceeding its aqueous solubility limit or "solvent shock". To address this, consider

the following:

Decrease the final concentration: The most straightforward solution is to lower the final

working concentration of Pitstop 2 in your experiment.

Optimize the dilution process: Instead of adding the aqueous buffer directly to your DMSO

stock, add the DMSO stock dropwise to the vigorously stirring or vortexing aqueous buffer.

This helps to disperse the compound more effectively and can prevent localized high

concentrations that lead to precipitation.

Use a co-solvent system for in vivo studies: For animal experiments, a co-solvent system is

often necessary. A common formulation involves initial dissolution in DMSO, followed by

dilution in a mixture of PEG300, Tween-80, and saline or corn oil.[1][3]

Q5: Are there any specific handling and storage recommendations for Pitstop 2 solutions?

Yes, proper handling and storage are critical to maintaining the integrity and activity of Pitstop
2.

Stock Solutions: Prepare a high-concentration stock solution in anhydrous DMSO (e.g., 30

mM).[8] This stock solution should be stored in small aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1][8] When stored at -20°C, it is recommended to use it within

one year, and within two years if stored at -80°C.[1]
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Working Solutions: It is highly recommended to prepare fresh working solutions from the

frozen stock for each experiment.[1] Do not store diluted aqueous solutions of Pitstop 2.

Quantitative Solubility Data
The following table summarizes the reported solubility of Pitstop 2 in various solvents.

Solvent Concentration Notes Source

DMSO
95 mg/mL (200.69

mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[3]

DMSO 20 mg/mL Clear solution. [9]

DMSO
≥ 2.5 mg/mL (5.28

mM)
Clear solution. [1]

Water Insoluble - [3]

Ethanol Insoluble - [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Pitstop 2 Stock Solution in DMSO

This protocol describes the preparation of a 30 mM stock solution of Pitstop 2 in DMSO.

Materials:

Pitstop 2 powder

Anhydrous dimethyl sulfoxide (DMSO), fresh and sealed

Vortex mixer

Sterile microcentrifuge tubes

Procedure:
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Allow the Pitstop 2 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Calculate the required amount of Pitstop 2 and DMSO to achieve a final concentration of 30

mM (Molecular Weight of Pitstop 2 is approximately 473.37 g/mol ).

Add the appropriate volume of anhydrous DMSO to the vial of Pitstop 2 powder.

Vortex the solution thoroughly for several minutes to ensure complete dissolution. Gentle

warming to 37°C can be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cellular Assays

This protocol provides a general guideline for diluting the DMSO stock solution into a cell

culture medium for in vitro experiments.

Materials:

30 mM Pitstop 2 stock solution in DMSO

Serum-free cell culture medium

Vortex mixer

Procedure:

Thaw a single aliquot of the 30 mM Pitstop 2 DMSO stock solution and bring it to room

temperature.

Determine the final desired working concentration of Pitstop 2 for your experiment (e.g., 20-

40 µM).[1]
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Calculate the volume of the DMSO stock solution needed to achieve the final concentration

in your desired volume of cell culture medium. Important: The final concentration of DMSO in

the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced

cytotoxicity.

While vortexing the serum-free cell culture medium, add the calculated volume of the

Pitstop 2 DMSO stock solution dropwise.

Use the freshly prepared working solution immediately for your experiment.
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Caption: Mechanism of Pitstop 2 inhibition of clathrin-mediated endocytosis.
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Caption: Recommended workflow for Pitstop 2 solubilization and use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12511189?utm_src=pdf-body-img
https://www.benchchem.com/product/b12511189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12511189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12511189?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/pitstop-2.html
https://www.abcam.com/en-us/products/biochemicals/pitstop-2-novel-cell-permeable-clathrin-inhibitor-ab120687
https://www.selleckchem.com/products/pitstop-2.html
https://www.medchemexpress.com/literature/pitstop-2-is-a-clathrin-inhibitor-which-inhibits-clathrin-mediated-endocytosis-cme.html
https://journals.biologists.com/bio/article/3/5/326/184/Non-specificity-of-Pitstop-2-in-clathrin-mediated
https://pubmed.ncbi.nlm.nih.gov/23029248/
https://pubmed.ncbi.nlm.nih.gov/23029248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3448704/
https://www.abcam.com/en-us/products/biochemicals/pitstop-2-novel-cell-permeable-clathrin-inhibitor-ab120687
https://www.sigmaaldrich.com/US/en/product/sigma/sml1169
https://www.benchchem.com/product/b12511189#pitstop-2-solubility-issues-and-how-to-resolve-them
https://www.benchchem.com/product/b12511189#pitstop-2-solubility-issues-and-how-to-resolve-them
https://www.benchchem.com/product/b12511189#pitstop-2-solubility-issues-and-how-to-resolve-them
https://www.benchchem.com/product/b12511189#pitstop-2-solubility-issues-and-how-to-resolve-them
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12511189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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